4-(3-Trifluoromethylphenyl)tetrahydropyran-4-amine

• Molecular Formula: C12H14F3NO
• Molecular Weight: 245.24 g/mol
• IUPAC Name: 4-[3-(trifluoromethyl)phenyl]oxan-4-amine
• InChI: InChI=1S/C12H14F3NO/c13-12(14,15)10-3-1-2-9(8-10)11(16)4-6-17-7-5-11/h1-3,8H,4-7,16H2
• InChI Key: MUWPVODRHHUXNC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC(=CC=C2)C(F)(F)F)N

Description

4-(3-Trifluoromethylphenyl)tetrahydropyran-4-amine is a chemical compound with the molecular formula C12H14F3NO and a molecular weight of 245.24 g/mol . It is characterized by the presence of a trifluoromethyl group attached to a phenyl ring, which is further connected to a tetrahydropyran ring with an amine group at the 4th position .

Preparation Methods

The synthesis of 4-(3-Trifluoromethylphenyl)tetrahydropyran-4-amine typically involves the reaction of 3-(trifluoromethyl)benzaldehyde with tetrahydropyran-4-amine under specific conditions . The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high yield and purity . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for cost-effectiveness and efficiency .

Chemical Reactions Analysis

4-(3-Trifluoromethylphenyl)tetrahydropyran-4-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the trifluoromethyl group or the amine group can be replaced by other functional groups under appropriate conditions.

Scientific Research Applications

4-(3-Trifluoromethylphenyl)tetrahydropyran-4-amine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(3-Trifluoromethylphenyl)tetrahydropyran-4-amine involves its interaction with specific molecular targets and pathways. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes and interact with intracellular targets . The amine group can form hydrogen bonds with biological molecules, influencing their activity and function .

Comparison with Similar Compounds

4-(3-Trifluoromethylphenyl)tetrahydropyran-4-amine can be compared with other similar compounds, such as:

4-(3-Trifluoromethylphenyl)tetrahydropyran-4-carbonitrile: This compound has a similar structure but with a nitrile group instead of an amine group.

4-(3-Trifluoromethylphenyl)tetrahydropyran-4-ol: This compound has a hydroxyl group instead of an amine group.